Cas no 1396746-66-9 (2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide)

• Product Name: 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide
• CAS No: 1396746-66-9
• MF: C₂₀H₁₈F₂N₆O
• MW: 396.393330097198
• CID: 5886990
• PubChem ID: 71790049
• Update Time: 2025-06-08

2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]benzamide
• 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide
• F6222-0485
• AKOS024539890
• VU0537636-1
• 1396746-66-9
• 2,6-difluoro-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzamide

• Inchi： 1S/C20H18F2N6O/c21-15-4-3-5-16(22)18(15)19(29)26-14-12-24-20(25-13-14)28-10-8-27(9-11-28)17-6-1-2-7-23-17/h1-7,12-13H,8-11H2,(H,26,29)
• InChI Key： FGDDXGQBJXAJBA-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCN(C3=NC=CC=C3)CC2)N=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 396.15101554g/mol
• Monoisotopic Mass: 396.15101554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.2Ų

Additional information on 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide

Comprehensive Overview of 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide (CAS No. 1396746-66-9)

The compound 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide (CAS No. 1396746-66-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining a pyrimidine core with a piperazine and pyridine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. The 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide stands out due to its ability to selectively bind to specific protein targets, which is a key feature in the development of next-generation drugs. This selectivity minimizes off-target effects, a common challenge in drug discovery, thereby enhancing therapeutic efficacy and safety.

The synthesis of 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide involves a multi-step process that highlights the importance of heterocyclic chemistry. The incorporation of fluorine atoms at the 2 and 6 positions of the benzamide ring enhances the compound's metabolic stability and bioavailability, two critical factors in drug design. Additionally, the pyridin-2-yl and piperazin-1-yl groups contribute to its solubility and binding affinity, making it a versatile scaffold for further derivatization.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide in cancer research?" Preliminary studies suggest that this molecule exhibits inhibitory activity against certain kinases implicated in tumor growth and proliferation. Its mechanism of action involves disrupting the ATP-binding site of these kinases, thereby halting uncontrolled cell division. This aligns with the growing interest in kinase-targeted therapies, which are revolutionizing oncology.

Another area of interest is the compound's potential role in neurodegenerative diseases. Researchers are exploring its ability to modulate pathways associated with neuroinflammation and oxidative stress, both of which are hallmarks of conditions like Alzheimer's and Parkinson's disease. The piperazine moiety, in particular, is known to cross the blood-brain barrier, making it a valuable component in central nervous system (CNS) drug development.

From a technical standpoint, the characterization of 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and structural integrity of the compound, which is essential for reproducible research outcomes. The CAS No. 1396746-66-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and databases.

The growing popularity of computational drug design has also brought attention to this compound. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have been employed to predict its binding modes and optimize its pharmacological profile. Such in silico approaches are increasingly being used to accelerate the drug discovery process, reducing both time and costs.

In conclusion, 2,6-difluoro-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}benzamide (CAS No. 1396746-66-9) represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, from oncology to neurodegenerative research, underscore its potential as a cornerstone in the development of innovative therapeutics. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound is poised to make significant contributions to the field of biomedicine.